Cas no 290815-26-8 (Avosentan)

• Product Name: Avosentan
• CAS No: 290815-26-8
• MF: C₂₃H₂₁N₅O₅S
• MW: 479.508343458176
• MDL: MFCD23843806
• CID: 258784
• PubChem ID: 9912992
• Update Time: 2025-04-19

Avosentan Chemical and Physical Properties

Names and Identifiers

• N-(6-Methoxy-5-(2-methoxyphenoxy)-2-(pyridin-4-yl)pyrimidin-4-yl)-5-methylpyridine-2-sulfonamide
• Avosentan
• 2-Pyridinesulfonamide,N-[6-methoxy-5-(2-methoxyphenoxy)-2-(4-pyridinyl)-4-pyrimidinyl]-5-methy...
• 2-Pyridinesulfonamide,N-[6-methoxy-5-(2-methoxyphenoxy)-2-(4-pyridinyl)-4-pyrimidinyl]-5-methyl-
• N-(6-Methoxy-5-(2-methoxyphenoxy)-2-(pyridin-4-yl)-pyrimidin-4-yl)-5-methylpyridine-2-sulfonamide
• 2-Pyridinesulfonamide, N-(6-methoxy-5-(2-methoxyphenoxy)-2-(4-pyridinyl)-4-pyrimidinyl)-5-methyl-
• 5-methylpyridine-2-sulfonic acid (6-methoxy-5-(2-methoxyphenoxy)-2-(pyridin-4-yl)pyrimidin-4-yl)amide
• 5-methylpyridine-2-sulfonic acid [6-methoxy-5-(2-methoxyphenoxy)-2-pyridin-4-ylpyrimidin-4-yl]amide
• Ro 67-0565
• SPP301
• SPP-301
• UNII-L94KSX715K
• N-[6-Methoxy-5-(2-methoxyphenoxy)-2-(4-pyridinyl)-4-pyrimidinyl]-5-methyl-2-pyridinesulfonamide
• 290815-26-8
• Q27074636
• F84811
• BCP28417
• RO-67-0565
• Ro670565
• L001646
• MS-28915
• Avosentan,CAS:290815-26-8
• SCHEMBL2742679
• AC-33590
• NCGC00379058-01
• YBWLTKFZAOSWSM-UHFFFAOYSA-N
• L94KSX715K
• Avosentan [INN]
• DTXSID30183330
• 2-Pyridinesulfonamide, N-[6-methoxy-5-(2-methoxyphenoxy)-2-(4-pyridinyl)-4-pyrimidinyl]-5-methyl-
• CS-0625
• Ro 67-0565; SPP-301
• N-[6-methoxy-5-(2-methoxyphenoxy)-2-pyridin-4-ylpyrimidin-4-yl]-5-methylpyridine-2-sulfonamide
• 5-methyl-pyridine-2-sulfonic acid [6-methoxy-5-(2-methoxy-phenoxy)-2-pyridin-4-yl-pyrimidin-4-yl]-amide
• FT-0662342
• CHEMBL3989834
• HY-15195
• SPP 301
• HMS3741G07
• GTPL8260
• 5-methyl-pyridine-2-sulfonic acid[6-methoxy-5-(2-methoxy-phenoxy)-2-pyridin-4-yl-pyrimidin-4-yl]-amide
• BDBM50532577
• N-(6-methoxy-5-(2-methoxyphenoxy)-2-pyridin-4-ylpyrimidin-4-yl)-5-methylpyridine-2-sulfonamide
• BRD-K19203487-001-01-4
• DA-71170
• DTXCID40105821
• avosentanum

• MDL： MFCD23843806
• Inchi： 1S/C23H21N5O5S/c1-15-8-9-19(25-14-15)34(29,30)28-22-20(33-18-7-5-4-6-17(18)31-2)23(32-3)27-21(26-22)16-10-12-24-13-11-16/h4-14H,1-3H3,(H,26,27,28)
• InChI Key： YBWLTKFZAOSWSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CN=1)(NC1C(=C(N=C(C2C=CN=CC=2)N=1)OC)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 479.12653
• Monoisotopic Mass: 479.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: NA
• Density: 1.363
• Melting Point: Not available
• Boiling Point: 575.472°C at 760 mmHg
• Flash Point: 301.835 °C
• PSA: 125.42

Avosentan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines
• Pharmaceutical and Biochemical Products Medical Disease Classifications